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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzoic acid

Cat. No.: B122808

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core properties of 5-
Methoxyanthranilic acid (also known as 2-amino-5-methoxybenzoic acid). It is an important
building block in organic synthesis, particularly in the development of pharmaceuticals. This
document collates essential information on its chemical and physical properties, spectral data,
and relevant experimental protocols. The content is structured to be a practical resource for
researchers and professionals in the fields of chemistry and drug development.

Chemical and Physical Properties

5-Methoxyanthranilic acid is a substituted anthranilic acid derivative. Its chemical structure
consists of a benzene ring substituted with a carboxylic acid group, an amino group, and a
methoxy group at positions 1, 2, and 5, respectively.

Table 1: General and Physical Properties of 5-Methoxyanthranilic Acid
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Property Value Reference(s)
2-amino-5-methoxybenzoic
IUPAC Name _ [1]
acid
5-Methoxyanthranilic acid, 5-
Synonyms Methoxy-2-aminobenzoic acid,  [2]
6-Amino-m-anisic acid
CAS Number 6705-03-9 [1]
Molecular Formula CsHoNOs3 [1]
Molecular Weight 167.16 g/mol [1]
White to yellow to pale orange
Appearance _ [3]
crystalline powder
Melting Point 148-152 °C
pKa 2.08+0.10 (Predicted) [1]
LogP 0.9756 [2]
Slightly soluble in methanol.
Good solubility in a range of
organic solvents is expected
Solubility due to its polarity and [4]

hydrogen bonding capability.
Solubility in water is influenced

by pH.

Table 2: Computed Physicochemical Properties of 5-Methoxyanthranilic Acid
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Property Value Reference(s)
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

ydrog p 3 2]
Count
Rotatable Bond Count 2 [2]
Topological Polar Surface Area

72.55 A2 [2]

(TPSA)
Formal Charge 0
Complexity 172 [1]
Isotope Atom Count 0

Defined Atom Stereocenter

Count

Undefined Atom Stereocenter

Count

Defined Bond Stereocenter

Count

Undefined Bond Stereocenter

Count

Covalently-Bonded Unit Count 1

Compound Is Canonicalized Yes

Spectral Data

The structural features of 5-Methoxyanthranilic acid can be confirmed by various spectroscopic
techniques.

Table 3: Spectral Data of 5-Methoxyanthranilic Acid
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Technique

Key Peaks/Features

Reference(s)

1H NMR (400 MHz, DMSO-de)

5 7.31 (d, J=2.8 Hz, 1H), 6.61
(dd, J=8.8, 3.2 Hz, 1H), 6.44
(d, J=8.8 Hz, 1H), 3.60 (s, 3H)

[5]

13C NMR (100 MHz, DMSO-ds)

The carboxylic carbon atom is
expected to resonate around
170 ppm. A complete
assignment can be inferred
from detailed 2D NMR analysis

of similar compounds.

[6]7]

Infrared (IR) Spectroscopy

Characteristic peaks for N-H,
O-H, C=0 (carboxylic acid), C-
O (ether), and aromatic C-H

and C=C bonds are expected.

[1]

Mass Spectrometry (MS)

m/z = 168.1 (M+1), 150.1 (M-
17)

[5]

Experimental Protocols
Synthesis of 5-Methoxyanthranilic Acid

A common and efficient method for the synthesis of 5-Methoxyanthranilic acid is the catalytic

hydrogenation of 5-methoxy-2-nitrobenzoic acid.[5][8]

Reaction Scheme:

5-Methoxy-2-nitrobenzoic acid

Hydrogenation

| >

Hz2, Pd/C
THF, Room Temperature

5-Methoxyanthranilic acid

Click to download full resolution via product page
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Figure 1: Synthesis of 5-Methoxyanthranilic acid.

Materials:

5-Methoxy-2-nitrobenzoic acid

10% Palladium on carbon (Pd/C)

Tetrahydrofuran (THF)

Celite

Hydrogen gas (Hz2) balloon
Procedure:

 In a suitable reaction vessel, dissolve 5-Methoxy-2-nitrobenzoic acid (e.g., 30.0 g, 152.2
mmol) in THF (250 mL).[5]

e Add 10% Pd/C catalyst (e.g., 300 mg) to the solution.[5]
o Evacuate the vessel and backfill with hydrogen gas from a balloon.

« Stir the mixture vigorously at room temperature under a hydrogen atmosphere for
approximately 18 hours.[5]

e Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

» Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the
Pd/C catalyst.[5]

o Wash the filter cake with a small amount of THF.

o Concentrate the filtrate under reduced pressure to yield 2-amino-5-methoxybenzoic acid
as a solid. A yield of approximately 98% has been reported.[5]

Purification by Recrystallization

Recrystallization is a standard technique to purify the crude product.[9][10][11]
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General Protocol:

e Select a suitable solvent or solvent system in which the compound has high solubility at
elevated temperatures and low solubility at room or lower temperatures. A mixed solvent
system like ethanol/water is often effective for compounds of this nature.[10]

» Dissolve the crude 5-Methoxyanthranilic acid in a minimal amount of the hot solvent.

« If colored impurities are present, a small amount of activated charcoal can be added to the
hot solution, followed by hot filtration to remove the charcoal.

« Allow the solution to cool slowly to room temperature to promote the formation of large, pure
crystals.

e Further cooling in an ice bath can maximize the yield of the precipitate.

o Collect the crystals by vacuum filtration, washing them with a small amount of the cold
solvent to remove any residual impurities.

e Dry the purified crystals under vacuum.

Analysis by High-Performance Liquid Chromatography
(HPLC)

HPLC can be used to assess the purity of 5-Methoxyanthranilic acid and to monitor reaction
progress.[12][13]

lllustrative HPLC Method:

¢ Column: A reversed-phase C18 column is typically suitable for this type of aromatic
compound.

+ Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer,
pH adjusted) and an organic modifier (e.g., methanol or acetonitrile). The exact ratio can be
optimized.

e Flow Rate: Typically 1.0 mL/min.
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o Detection: UV detection at a wavelength where the compound exhibits strong absorbance
(e.g., around 230 nm or 280 nm).

o Sample Preparation: Dissolve a small, accurately weighed amount of the compound in the
mobile phase or a suitable solvent to a known concentration. Filter the sample through a
0.45 um syringe filter before injection.

Biological Activity and Applications in Drug
Development

5-Methoxyanthranilic acid and its derivatives have been investigated for a range of biological
activities. Anthranilic acid derivatives, in general, are known to possess anti-inflammatory,
analgesic, and other pharmacological properties.[14][15][16]

While specific signaling pathways directly modulated by 5-Methoxyanthranilic acid are not
extensively documented in publicly available literature, its structural motif is present in
molecules with known biological targets. It serves as a valuable scaffold in medicinal chemistry
for the synthesis of more complex molecules with desired therapeutic effects. For instance,
derivatives of anthranilic acid have been explored as inhibitors of enzymes such as mitogen-
activated protein kinases (MAPK).[16]

The general workflow for utilizing a compound like 5-Methoxyanthranilic acid in an early-stage
drug discovery project, such as an enzyme inhibition assay, is depicted below.

Figure 2: Workflow for an enzyme inhibition assay.

Safety and Handling

5-Methoxyanthranilic acid is classified as harmful if swallowed and may cause skin and serious
eye irritation. It may also cause respiratory irritation.[1] Standard laboratory safety precautions
should be followed when handling this compound, including the use of personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in
a well-ventilated area or a fume hood.

Table 4: GHS Hazard Statements for 5-Methoxyanthranilic Acid
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Code Statement Reference(s)

H302 Harmful if swallowed [1]

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation  [1]
Conclusion

5-Methoxyanthranilic acid is a versatile chemical intermediate with established protocols for its
synthesis and purification. Its physicochemical and spectral properties are well-characterized,
making it a reliable starting material for further chemical modifications. While its own biological
activity is not extensively detailed, its role as a precursor to pharmacologically active molecules
underscores its importance in the field of drug discovery and development. This guide serves
as a foundational resource for researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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